6-Methyl-[1,5]naphthyridine-3-carbonitrile

• Molecular Formula: C10H7N3
• Molecular Weight: 169.18 g/mol
• IUPAC Name: 6-methyl-1,5-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C10H7N3/c1-7-2-3-9-10(13-7)4-8(5-11)6-12-9/h2-4,6H,1H3
• InChI Key: ZHYUHKYHQGXJRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)N=CC(=C2)C#N

Description

6-Methyl-[1,5]naphthyridine-3-carbonitrile is a useful research compound. Its molecular formula is C10H7N3 and its molecular weight is 169.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-chloro-6-methyl-[1,5]naphthyridine-3-carbonitrile (200.0 mg, 0.98 mmol) (compound 5, see Example 1)in AcOH (20 mL) was added Zinc dust (156.1 mg, 2.40 mmol) and the reaction mixture was stirred at r.t. for 2 hrs. The reaction mixture was filtered through celite and the filtrate was then concentrated. The residue was dissolved in AcOEt and washed with water, Sat. Na2CO3, brine and dried to yield 6-methyl-[1,5]naphthyridine-3-carbonitrile as a light brown solid (120.0 mg, 71.3%). HR-MS-EI (+) m/e calcd for C10H7N3(M+) 169.0640. found 169.0639.